1-Methyl-1H-indole-5-sulfonyl chloride
Overview
Description
1-Methyl-1H-indole-5-sulfonyl chloride is a chemical compound with the empirical formula C9H8ClNO2S and a molecular weight of 229.68 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of 1-Methyl-1H-indole-5-sulfonyl chloride can be represented by the SMILES stringCn1ccc2cc(ccc12)S(Cl)(=O)=O . Chemical Reactions Analysis
While specific chemical reactions involving 1-Methyl-1H-indole-5-sulfonyl chloride are not available, it’s important to note that contact with water liberates toxic gas .Physical And Chemical Properties Analysis
1-Methyl-1H-indole-5-sulfonyl chloride is a solid substance . It has a melting point range of 79-82 degrees Celsius .Scientific Research Applications
Medicinal Chemistry: Synthesis of Bioactive Molecules
1-Methyl-1H-indole-5-sulfonyl chloride: is a versatile building block in medicinal chemistry for the synthesis of bioactive molecules. Its sulfonyl chloride group can act as an electrophile, allowing for various nucleophilic substitutions to create a wide array of indole derivatives . These derivatives are structurally similar to compounds that exhibit significant biological activities, such as anti-inflammatory, anticancer, and antiviral properties .
Drug Discovery: Metal Complexes with Therapeutic Applications
Indole-containing metal complexes have shown promise in drug discovery due to their potential medicinal applications. The indole moiety can bind to metals, forming complexes that exhibit enhanced pharmacological activities. Research has explored the use of indole derivatives, including those derived from 1-Methyl-1H-indole-5-sulfonyl chloride , to develop metal-based drugs with applications in cancer therapy and antibacterial treatments .
Material Science: Advanced Functional Materials
In material science, 1-Methyl-1H-indole-5-sulfonyl chloride can be used to synthesize indole-based polymers and materials with advanced functionalities. These materials can have unique optical, electronic, or mechanical properties, making them suitable for applications in organic electronics, sensors, and as components in smart materials .
Agricultural Chemistry: Synthesis of Plant Growth Regulators
Indole derivatives play a crucial role in plant biology as growth regulators. 1-Methyl-1H-indole-5-sulfonyl chloride can be used to synthesize analogs of indole-3-acetic acid, a natural plant hormone. These synthetic regulators can be applied to enhance crop yield, control plant growth patterns, and improve stress resistance in plants .
Environmental Science: Pollutant Degradation
The reactivity of 1-Methyl-1H-indole-5-sulfonyl chloride can be harnessed in environmental science for the degradation of pollutants. Indole derivatives can act as catalysts or reactive intermediates in the breakdown of harmful organic compounds, contributing to cleaner water and soil environments .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, 1-Methyl-1H-indole-5-sulfonyl chloride is used to study enzyme inhibition. By modifying enzymes’ active sites with indole derivatives, researchers can investigate the mechanisms of enzyme action and inhibition. This has implications for understanding metabolic pathways and developing new pharmaceuticals .
Neuroscience: Neurotransmitter Analog Synthesis
Indole structures are key components of neurotransmitters like serotonin. Derivatives synthesized from 1-Methyl-1H-indole-5-sulfonyl chloride can serve as analogs for neurotransmitters, aiding in neuroscience research to understand brain function and treat neurological disorders .
Analytical Chemistry: Chromatography Standards
In analytical chemistry, 1-Methyl-1H-indole-5-sulfonyl chloride can be used to prepare standards for chromatographic analysis. These standards help in the accurate identification and quantification of indole derivatives in complex mixtures, essential for pharmaceutical quality control and environmental analysis .
Safety And Hazards
This chemical is considered hazardous. It causes severe skin burns and eye damage, may cause respiratory irritation, and is harmful if swallowed or inhaled . Contact with water liberates toxic gas . It’s recommended to use personal protective equipment and ensure adequate ventilation when handling this chemical .
properties
IUPAC Name |
1-methylindole-5-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClNO2S/c1-11-5-4-7-6-8(14(10,12)13)2-3-9(7)11/h2-6H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGZYASSOUPYFAI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC2=C1C=CC(=C2)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20594512 |
Source
|
| Record name | 1-Methyl-1H-indole-5-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20594512 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-1H-indole-5-sulfonyl chloride | |
CAS RN |
859850-75-2 |
Source
|
| Record name | 1-Methyl-1H-indole-5-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20594512 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-methyl-1H-indole-5-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5,6-Dihydrobenzo[D]thiazol-7(4H)-one](/img/structure/B1591776.png)
